Cas no 183-97-1 (1,4-Cyclohexanedione bis(Ethylene Ketal))

• Product Name: 1,4-Cyclohexanedione bis(Ethylene Ketal)
• CAS No: 183-97-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD00010851
• CID: 36649
• PubChem ID: 87566541
• Update Time: 2025-04-18

1,4-Cyclohexanedione bis(Ethylene Ketal) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedione bis(ethylene acetal)
• 1,4,9,12-Tetraoxadispiro(4.2.4.2)tetradecane
• 1,4-Cyclohexanedione Diethylene Ketal
• 1,4-Cyclohexanedione Bis(ethyleneketal)
• 1,4,9,12-tetraoxadispiro[4.2.4⁸.2⁵]tetradecane
• 1,4,9,12-Tetraoxadispiro[4.2.4.2]tetradecane
• 1,4-Cyclohexanedione bis-<1,2-ethanediyl acetal>
• 1,4-cyclohexanedione diethyl acetal
• cyclohexane-1,4-dione bisethylene acetal
• cyclohexane-1,4-dione bis-ethylene ketal
• 1,4-CYCLOHEXANEDIONE BISETHYLENE KETAL F
• 1,4-Cyclohexianedione bis(ethylene acetal)
• 1,4,9,12-tetraoxadispiro[4.2.4^{8}.2^{5}]tetradecane
• Dispiro[1,3-dioxolane-2,1'-cyclohexane-4',2''-[1,3]dioxolane]
• NSC-151712
• 1,4,9,12-tetraoxadispiro[4.2.48.25]tetradecane
• D89426
• HMS560G07
• 1,4,9,12-tetraoxadispiro[4.2.4.2tetradecane
• MFCD00010851
• 1,4,9,12-Tetraoxadispiro[4,2,4,2]tetradecane
• 1,4-Cyclohexanedione bis(ethylene ketal)
• DTXSID40171369
• SY049012
• AKOS006228662
• SCHEMBL1809810
• 1,4-Cyclohexanedione bis(ethylene ketal), 99%
• InChI=1/C10H16O4/c1-2-10(13-7-8-14-10)4-3-9(1)11-5-6-12-9/h1-8H
• 1,9,12-Tetraoxadispiro[4.2.4.2]tetradecane
• FT-0631859
• YSMVSEYPOBXSOK-UHFFFAOYSA-N
• NSC151712
• CS-0128351
• NSC 151712
• J-011787
• A812828
• 183-97-1
• CCG-247465
• Maybridge1_006651
• DTXCID3093860
• 1,4,9,12-tetraoxadispiro[4.2.4?.2?]tetradecane
• DB-044513
• 1,4-Cyclohexanedione bis(Ethylene Ketal)

• MDL： MFCD00010851
• Inchi： 1S/C10H16O4/c1-2-10(13-7-8-14-10)4-3-9(1)11-5-6-12-9/h1-8H2
• InChI Key： YSMVSEYPOBXSOK-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC1(CC2)OCCO1

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Gray white crystals
• Density: 1.1508 (rough estimate)
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 75-85 °C/0.5 mmHg(lit.)
• Flash Point: 75-85°C/0.5mm
• Refractive Index: 1.4459 (estimate)
• PSA: 36.92000
• LogP: 1.04660

1,4-Cyclohexanedione bis(Ethylene Ketal) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals